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Compound of Interest

Compound Name: Etrimfos

Cat. No.: B1671772

This guide provides a comprehensive overview of the performance characteristics of Etrimfos
analytical standards for researchers, scientists, and drug development professionals. The data
presented is based on established analytical methodologies and validation reports, offering a
benchmark for laboratory performance.

Quantitative Performance Data

The performance of Etrimfos analytical standards is typically evaluated through key validation
parameters such as linearity, limit of detection (LOD), limit of quantitation (LOQ), and recovery.
The following tables summarize the expected performance characteristics based on gas
chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass
spectrometry (LC-MS/MS) methods.

Gas Chromatography-Mass Spectrometry (GC-MS/MS)
Performance
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Parameter Matrix Value Reference

Limit of Quantitation

Fruits and Vegetables  0.01 - 0.19 mg/kg [1]
(LOQ)
Wheat 0.01 - 0.19 mg/kg [1]
Recovery Fruits and Vegetables  70-120% [2]
Wheat 70-120% [1]
Linearity (Correlation )

Standard Solutions =>0.99 [3]

Coefficient, r?)

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Performance =0 @@

Parameter Matrix Value Reference

Limit of Quantitation

(LOQ) Hay 0.005 - 0.05 mg/kg [4]
Cereals 0.002 - 0.01 mg/kg [5]
Fresh Pepper 0.01 - 0.1 mg/kg [6]
Recovery Hay 70-120% [4]
Cereals 70-120% [5]
Fresh Pepper 70-120% [6]
Hnearity (Correlation Standard Solutions >0.99 [4]

Coefficient, r?)

Experimental Protocols

Accurate and reproducible results are contingent on detailed and well-executed experimental
protocols. Below are representative methodologies for the analysis of Etrimfos using GC-
MS/MS and LC-MS/MS.
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Sample Preparation: QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Method

The QUEChERS method is a widely adopted sample preparation technique for pesticide
residue analysis in food matrices.

Homogenization: A representative 10-15 g sample of the matrix (e.g., fruit, vegetable) is
homogenized.

o Extraction: A 10 g portion of the homogenized sample is weighed into a 50 mL centrifuge
tube. 10 mL of acetonitrile is added, and the tube is shaken vigorously for 1 minute.

o Salting Out: A salt mixture (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g
disodium hydrogen citrate sesquihydrate) is added, and the tube is immediately shaken for 1
minute.

o Centrifugation: The tube is centrifuged at =3000 rcf for 5 minutes.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant
(acetonitrile layer) is transferred to a d-SPE tube containing a sorbent (e.g., PSA, C18, GCB)
and MgSOa. The tube is vortexed for 30 seconds and then centrifuged.

Final Extract: The supernatant is collected, and an aliquot is taken for analysis.

Instrumental Analysis: GC-MS/MS
e Gas Chromatograph (GC):

o Column: A low-polarity capillary column, such as a DB-5ms or equivalent.
o Injector: Splitless injection mode.

o Oven Temperature Program: A programmed temperature ramp to ensure separation of
analytes.

o Carrier Gas: Helium at a constant flow rate.

e Mass Spectrometer (MS/MS):
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o lonization Mode: Electron lonization (El).
o Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

o Precursor and Product lons: Specific precursor and product ions for Etrimfos are selected
for quantification and confirmation.

Instrumental Analysis: LC-MS/MS
e Liquid Chromatograph (LC):

o Column: A C18 reversed-phase column.

o Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile),
often with additives like formic acid or ammonium formate to improve ionization.

o Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

e Mass Spectrometer (MS/MS):
o lonization Mode: Electrospray lonization (ESI), typically in positive mode for Etrimfos.
o Acquisition Mode: Multiple Reaction Monitoring (MRM).

o Precursor and Product lons: Specific precursor and product ions for Etrimfos are
monitored.

Analytical Workflow and Signaling Pathway
Diagrams

The following diagrams illustrate the typical analytical workflow for pesticide residue analysis
and a conceptual signaling pathway for the action of an organophosphate pesticide like
Etrimfos.
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Caption: Analytical workflow for pesticide residue analysis.
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Caption: Conceptual pathway of Etrimfos neurotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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